Cas no 212701-97-8 (Xanthiazone)
Xanthiazone structure
Product Name:Xanthiazone
CAS No:212701-97-8
MF:C11H13NO3S
MW:239.290821790695
CID:830626
PubChem ID:15945057
Update Time:2025-04-19
Xanthiazone Chemical and Physical Properties
Names and Identifiers
-
- Xanthiazone
- MLS000574881
- FT-0775533
- FS-7010
- HY-107232
- CHEMBL1350218
- 7-(hydroxymethyl)-8,8-dimethyl-4H-1,4-benzothiazine-3,5-dione
- HMS2205K20
- SMR000156270
- CS-0027720
- HMS3345L11
- PD117819
- AKOS040760758
- 212701-97-8
- DA-59169
- 7-(hydroxymethyl)-8,8-dimethyl-2,4-dihydro-1,4-benzothiazine-3,5-dione
-
- Inchi： 1S/C11H13NO3S/c1-11(2)6(4-13)3-7(14)9-10(11)16-5-8(15)12-9/h3,13H,4-5H2,1-2H3,(H,12,15)
- InChI Key： DNLBWKAXMIGTSS-UHFFFAOYSA-N
- SMILES： S1CC(NC2C(C=C(CO)C(C)(C)C1=2)=O)=O
Computed Properties
- Exact Mass: 239.06161445g/mol
- Monoisotopic Mass: 239.06161445g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 91.7Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 159-161 ºC (methanol )
- Solubility: Very slightly soluble (0.19 g/l) (25 º C),
Xanthiazone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP1062-5mg |
Xanthiazone |
212701-97-8 | HPLC≥98% | 5mg |
￥3600元 | 2023-09-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X77830-5mg |
Xanthiazone |
212701-97-8 | ,HPLC≥98% | 5mg |
¥2948.0 | 2023-09-05 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2312-5 mg |
Xanthiazone |
212701-97-8 | 5mg |
￥5145.00 | 2022-04-26 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajcn4572-5mg |
Xanthiazone |
212701-97-8 | 98% | 5mg |
￥8368.00 | 2023-09-07 | |
| TRC | X499925-1mg |
Xanthiazone |
212701-97-8 | 1mg |
$586.00 | 2023-05-17 | ||
| TRC | X499925-5mg |
Xanthiazone |
212701-97-8 | 5mg |
$2635.00 | 2023-05-17 | ||
| TargetMol Chemicals | TN2312-5 mg |
Xanthiazone |
212701-97-8 | 98% | 5mg |
￥ 2,850 | 2023-07-10 | |
| TargetMol Chemicals | TN2312-1 mL * 10 mM (in DMSO) |
Xanthiazone |
212701-97-8 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 2950 | 2023-09-15 | |
| TargetMol Chemicals | TN2312-5mg |
Xanthiazone |
212701-97-8 | 5mg |
￥ 2850 | 2024-07-19 | ||
| A2B Chem LLC | AF61933-5mg |
Xanthiazone |
212701-97-8 | 98% | 5mg |
$1900.00 | 2024-01-01 |
Xanthiazone Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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